molecular formula C4H7NO4 B8646442 Acetamidoglycolic acid

Acetamidoglycolic acid

Cat. No.: B8646442
M. Wt: 133.10 g/mol
InChI Key: KMSVANWURMHBAC-UHFFFAOYSA-N
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Description

Acetamidoglycolic acid is a useful research compound. Its molecular formula is C4H7NO4 and its molecular weight is 133.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C4H7NO4

Molecular Weight

133.10 g/mol

IUPAC Name

2-acetamido-2-hydroxyacetic acid

InChI

InChI=1S/C4H7NO4/c1-2(6)5-3(7)4(8)9/h3,7H,1H3,(H,5,6)(H,8,9)

InChI Key

KMSVANWURMHBAC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC(C(=O)O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The titled compound 42 was prepared according to a procedure described by Williams et al.195 A solution of acetamide 34 (6.10 g, 0.10 mol) and glyoxylic acid monohydrate 41 (10.60 g, 0.14 mol) in anhydrous acetone (150 mL) was heated at reflux for 18 h. The reaction mixture was evaporated under reduced pressure to afford the desired product 42 as a viscous yellow oil (13.75 g, 100%). Spectroscopic data indicated the crude product 42 did not require purification and was used directly in the subsequent reaction (Section 7.9.2). νmax (neat): 3317bs, 2974w, 1732s, 1668s, 1538s, 1379m, 1234w, 1112w, 1048m, 880m cm−1. 1H n.m.r. (300 MHz, D6-DMSO): δ 1.84 (s, 3H, CH3CO), 5.39 (d, J=8.7 Hz, 1H, H2), (8.65, bd, J=8.4 Hz, 1H, NH), two exchangeable protons (OH) not observed. 13C n.m.r. (75 MHz, D6-DMSO): δ 22.5 (CH3CO), 70.9 (C2), 169.4 (CONH), 171.5 (C1). Mass Spectrum (ESI+, MeOH): m/z 134.2 (M+H)+, C4H8NO4 requires 134.1. Spectroscopic data were in agreement with those reported in the literature.195
Quantity
6.1 g
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10.6 g
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reactant
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150 mL
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solvent
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Yield
100%

Synthesis routes and methods II

Procedure details

A mixture of commercially available acetamide 34 and glyoxylic acid 41 was heated at reflux in acetone to give pure N-acetyl-2-hydroxyglycine 42 as a viscous yellow oil in quantitative yield. The 1H n.m.r. spectrum supported formation of the α-hydroxyglycine derivative 42 with the appearance of a methine (H2) doublet and broad amide (NH) doublet at δ 5.39 and δ 8.65 respectively. Spectroscopic data were in agreement with those reported in the literature.195
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Synthesis routes and methods III

Procedure details

An acetic acid solution of acetamidoglycolic acid is prepared by distilling under vacuum without exceeding 40° C the water from a mixture of 74 g of aqueous solution of 50% glyoxylic acid (0.5 mole) and 29.55 g of acetamide (0.5 mole).
[Compound]
Name
aqueous solution
Quantity
74 g
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reactant
Reaction Step One
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0.5 mol
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reactant
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29.55 g
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